Cas no 88176-44-7 (1,3-Cyclohexanedione, 5-(2-methoxy-3,4,6-trimethylphenyl)-)

1,3-Cyclohexanedione, 5-(2-methoxy-3,4,6-trimethylphenyl)- structure
88176-44-7 structure
Product Name:1,3-Cyclohexanedione, 5-(2-methoxy-3,4,6-trimethylphenyl)-
CAS No:88176-44-7
MF:C16H20O3
MW:260.328205108643
CID:642016
PubChem ID:71410249
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-(2-methoxy-3,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(2-methoxy-3,4,6-trimethylphenyl)-
    • 5-(2-methoxy-3,4,6-trimethylphenyl)cyclohexane-1,3-dione
    • DTXSID80829938
    • 88176-44-7
    • Inchi: 1S/C16H20O3/c1-9-5-10(2)15(16(19-4)11(9)3)12-6-13(17)8-14(18)7-12/h5,12H,6-8H2,1-4H3
    • InChI Key: WIDPNTYFGDBYTL-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C)C(C)=CC(C)=C1C1CC(CC(C1)=O)=O

Computed Properties

  • Exact Mass: 260.14124450g/mol
  • Monoisotopic Mass: 260.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų
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